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Comparison of Indomethacin and Aspirin

The table below summarizes the key characteristics of indomethacin and aspirin based on the available

scientific data.

Feature Indomethacin Aspirin

Drug Class Nonsteroidal anti-inflammatory drug

(NSAID) [1]

Nonsteroidal anti-inflammatory drug

(NSAID) [2]

Primary
Mechanism

Nonselective inhibition of

Cyclooxygenase-1 (COX-1) and
Cyclooxygenase-2 (COX-2) enzymes [1]

Nonselective inhibition of COX-1 and

COX-2; irreversibly acetylates platelet
proteins [2] [3]

FDA-Approved
Uses

Acute pain, rheumatoid arthritis,
ankylosing spondylitis, osteoarthritis,

bursitis, gouty arthritis, patent ductus
arteriosus [1]

Pain, fever, inflammation, and
cardiovascular protection due to

antiplatelet effects [2]

Common Off-
Label Uses

Post-ERCP pancreatitis prophylaxis,
pericarditis, preterm labor, indomethacin-

responsive headaches [1]

Prevention of colorectal cancer and
cardiovascular events [4]
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Feature Indomethacin Aspirin

Gastric Toxicity
(Preclinical)

Causes damage in a dose- and age-
dependent manner; significantly injures

gastric mucosa in human volunteers [5]
[6]

Causes severe gastric mucosal injury in
human volunteers; damage is dose-

and age-dependent in animal models
[5] [6]

Anti-Platelet
Effect

Reversible inhibition; short-lived effect on
platelet function [3]

Irreversible inhibition; prolonged effect
lasting the platelet's lifespan [3]

Half-Life Approximately 7 hours (highly variable)
[1]

Approximately 10 hours [2]

Experimental Data and Protocols

To support the objective comparison, here are summaries of key experimental studies and their

methodologies.

Study on Age-Dependent Gastric Damage in Rats

This experiment evaluated the acute gastric damage caused by different NSAIDs in rats of various ages [5]

[7].

Objective: To evaluate the acute gastric damage caused by indomethacin, diclofenac, and aspirin in
rats of different ages.

Protocol:
Subjects: 7-week-old, 25-week-old, and 1-year-old Sprague-Dawley rats.

Treatment: Administration of indomethacin (10, 20, or 40 mg/kg), aspirin (100 mg/kg), or a
control vehicle via intragastric gavage after a 24-hour fast.

Measurements (24 hours post-treatment):
Gross Ulcer Index: Macroscopic scoring of gastric lesions (e.g., edema, hemorrhages,

erosions, deep ulcers) [5].
Histological Index: Microscopic evaluation of mucosal damage depth [5].

Myeloperoxidase (MPO) Activity: Measured via ELISA kit as a marker of neutrophil
infiltration into the gastric mucosa [5].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://pubmed.ncbi.nlm.nih.gov/520100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://pubmed.ncbi.nlm.nih.gov/520100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1000139/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1000139/
https://www.ncbi.nlm.nih.gov/books/NBK555936/
https://drugs.com/compare/aspirin-vs-diclofenac
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://pubmed.ncbi.nlm.nih.gov/22570750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://www.smolecule.com/products/s12899225?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cytosolic Phospholipase A2 (cPLA2): Measured by Western blotting to assess

inflammation levels [5].
Key Findings: The gross ulcer index and damaged area increased with age for all three NSAIDs.

The increases in MPO levels and cPLA2 expression were more pronounced in older rats,
demonstrating that NSAID-induced gastric damage is both dose- and age-dependent [5] [7].

Gastroscopic Study in Human Volunteers

This clinical trial endoscopically evaluated the effects of various NSAIDs on the stomach lining of healthy

volunteers [6].

Objective: To visually assess the effects of several NSAIDs, including aspirin and indomethacin, on
the gastric mucosa.

Protocol:
Subjects: 40 normal volunteers divided into 8 groups of 5.

Treatment: Groups received either aspirin (3600 mg/day), indomethacin (100 or 150 mg/day),
other NSAIDs, or a placebo for seven days.

Measurement: Gastroscopy with photographic documentation was performed on day one and
day eight [6].

Key Findings:
Severe gastric mucosal injury occurred with aspirin and both doses of indomethacin.

Volunteers on indomethacin and other NSAIDs (but not aspirin) sometimes showed severe
mucosal injury with no gastrointestinal symptoms, highlighting that damage can occur without

warning [6].

Study on Platelet Prostaglandin Synthesis Inhibition

This research explored the fundamental difference in how aspirin and indomethacin inhibit prostaglandin

synthesis in platelets [3].

Objective: To compare the nature of the inhibition of platelet prostaglandin synthetase by aspirin and
indomethacin.

Protocol:
In Vitro: Human platelets were incubated with various concentrations of aspirin or

indomethacin. The prostaglandin synthetase activity of the resulting microsomal fractions was
measured.

In Vivo: Volunteers were given a single dose of aspirin (600 mg) or indomethacin (50 mg), and
their platelet microsomal prostaglandin synthetase activity was measured over time [3].
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Key Findings:

Aspirin produced a dose-related, irreversible inhibition of the enzyme.
Indomethacin produced little to no inhibition in the in vitro test, and its effect in volunteers was

short-lived, indicating its action is reversible [3].

Visualizing the Mechanism of Action

The following diagram illustrates the shared and distinct pathways through which NSAIDs like

indomethacin and aspirin exert their effects and side effects.
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How to Locate Information on Furofenac-d3

The lack of search results for "Furofenac-d3" suggests it may be a development code for a new

pharmaceutical compound. Here are strategies to find information:

Search Specialized Databases: Query professional pharmaceutical and chemical databases like

CAS SciFinder, Reaxys, or Integrity. These often contain proprietary and early-stage research data
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not found in general literature.

Check Patent Filings: Search the USPTO, WIPO, or Espacenet patent databases. A compound in
development is likely to be described in patent applications, which can provide detailed chemical and

experimental data.
Contact the Manufacturer: If you know the company developing the drug, their official website or

scientific communications department may have published pre-clinical data or technical sheets.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s12899225?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK555936/
https://drugs.com/compare/aspirin-vs-diclofenac
https://pmc.ncbi.nlm.nih.gov/articles/PMC1000139/
https://www.mdpi.com/1422-0067/23/19/11568
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343159/
https://pubmed.ncbi.nlm.nih.gov/520100/
https://pubmed.ncbi.nlm.nih.gov/22570750/
https://www.smolecule.com/products/b12899225#furofenac-d3-comparison-indomethacin-aspirin-activity
https://www.smolecule.com/products/b12899225#furofenac-d3-comparison-indomethacin-aspirin-activity
https://www.smolecule.com/products/b12899225#furofenac-d3-comparison-indomethacin-aspirin-activity
https://www.smolecule.com/products/b12899225#furofenac-d3-comparison-indomethacin-aspirin-activity
https://www.smolecule.com/products/s12899225?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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